Cas no 2640960-51-4 (N-[2-[4-(1-Methyl-1H-pyrazol-5-yl)phenyl]ethyl]-9H-xanthene-9-carboxamide)

N-[2-[4-(1-Methyl-1H-pyrazol-5-yl)phenyl]ethyl]-9H-xanthene-9-carboxamide structure
2640960-51-4 structure
Product Name:N-[2-[4-(1-Methyl-1H-pyrazol-5-yl)phenyl]ethyl]-9H-xanthene-9-carboxamide
CAS No:2640960-51-4
MF:C26H23N3O2
MW:409.479726076126
CID:5341672
PubChem ID:155801521
Update Time:2023-08-26

N-[2-[4-(1-Methyl-1H-pyrazol-5-yl)phenyl]ethyl]-9H-xanthene-9-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2640960-51-4
    • N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}-9H-xanthene-9-carboxamide
    • F6518-4733
    • AKOS040700304
    • N-[2-[4-(1-Methyl-1H-pyrazol-5-yl)phenyl]ethyl]-9H-xanthene-9-carboxamide
    • Inchi: 1S/C26H23N3O2/c1-29-22(15-17-28-29)19-12-10-18(11-13-19)14-16-27-26(30)25-20-6-2-4-8-23(20)31-24-9-5-3-7-21(24)25/h2-13,15,17,25H,14,16H2,1H3,(H,27,30)
    • InChI Key: VJGUYCXJMOIHEU-UHFFFAOYSA-N
    • SMILES: C1(C(NCCC2=CC=C(C3N(C)N=CC=3)C=C2)=O)C2=C(C=CC=C2)OC2=C1C=CC=C2

Computed Properties

  • Exact Mass: 409.17902698g/mol
  • Monoisotopic Mass: 409.17902698g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 584
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 56.2Ų

Experimental Properties

  • Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 649.1±55.0 °C(Predicted)
  • pka: 14.95±0.20(Predicted)

N-[2-[4-(1-Methyl-1H-pyrazol-5-yl)phenyl]ethyl]-9H-xanthene-9-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F6518-4733-2μmol
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